Cas no 16894-10-3 (Tin,dibromobis(2,4-pentanedionato-kO2,kO4)-)

• Product name: Tin,dibromobis(2,4-pentanedionato-kO2,kO4)-
• CAS No: 16894-10-3
• MF: C₁₀H₁₄O₄Br₂Sn
• MW: 476.73376
• CID: 121967
• PubChem ID: 24861332

Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- Chemical and Physical Properties

Names and Identifiers

• Tin,dibromobis(2,4-pentanedionato-kO2,kO4)-
• (E)-4-[dibromo-[(E)-4-oxopent-2-en-2-yl]oxystannyl]oxypent-3-en-2-one
• Tin(IV) bis(acetylacetonate) dibromide
• Tin(IV) bis(acetylacetonate) dibroMide 97%
• Tin(IV) dibroMide bis(2,4-pentanedionate), 98%
• (3E,3'E)-4,4'-[(Dibromostannanediyl)bis(oxy)]di(pent-3-en-2-one)
• Tin, dibromobis(2,4-pentanedionato-kappaO2,kappaO4)-
• DTXSID20587045
• 16894-10-3

• MDL： MFCD00075325
• Inchi： InChI=1S/2C5H8O2.2BrH.Sn/c2*1-4(6)3-5(2)7;;;/h2*3,6H,1-2H3;2*1H;/q;;;;+4/p-4/b2*4-3+;;;
• InChI Key： KVKLTXKAUBLTRX-UZUXQKAQSA-J
• SMILES： CC(/C=C(/O[Sn](O/C(=C/C(=O)C)/C)(Br)Br)\C)=O

Computed Properties

• Exact Mass: 475.82800
• Monoisotopic Mass: 475.82809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 182-184 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 52.60000
• LogP: 3.23060
• Solubility: Not determined
• Vapor Pressure: No data available

Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H332-H351
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34-40
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• Packing Group：III
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R20/21/22; R34; R40

Additional information on Tin,dibromobis(2,4-pentanedionato-kO2,kO4)-

Comprehensive Analysis of Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- (CAS No. 16894-10-3)

Tin,dibromobis(2,4-pentanedionato-kO2,kO4)-, identified by its CAS No. 16894-10-3, is a specialized organotin compound with significant applications in industrial and research fields. This compound belongs to the class of metal-organic frameworks (MOFs), which are increasingly popular due to their unique structural properties and versatility. The compound's molecular structure features tin atoms coordinated with 2,4-pentanedionate ligands and bromine atoms, making it a subject of interest in catalysis and material science.

In recent years, the demand for eco-friendly catalysts and sustainable materials has surged, driven by global environmental concerns. Researchers are exploring Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- as a potential candidate for green chemistry applications. Its ability to act as a Lewis acid catalyst in organic synthesis aligns with the growing trend toward low-toxicity alternatives in chemical manufacturing. This compound's stability under moderate conditions further enhances its appeal for industrial use.

The compound's thermal stability and solubility in organic solvents make it suitable for applications in polymerization reactions and coating formulations. Industries such as automotive, aerospace, and electronics are increasingly adopting advanced materials that leverage organotin compounds for improved performance. For instance, Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- has been studied for its role in enhancing the durability of UV-resistant coatings, a topic of high relevance given the rising focus on long-lasting materials.

From a research perspective, CAS No. 16894-10-3 is often discussed in the context of coordination chemistry and crystal engineering. Its crystalline structure provides insights into the design of functional materials with tailored properties. Scientists are also investigating its potential in energy storage systems, particularly in the development of next-generation batteries. This aligns with the global push toward renewable energy solutions, a hot topic in both academic and industrial circles.

Safety and handling of Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- are critical considerations for laboratory and industrial users. While the compound is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. This emphasis on safety reflects the broader industry shift toward responsible chemical management, a theme frequently searched by professionals in the field.

In summary, Tin,dibromobis(2,4-pentanedionato-kO2,kO4)- (CAS No. 16894-10-3) represents a versatile and valuable compound with applications spanning catalysis, materials science, and energy storage. Its relevance to contemporary topics like sustainability and advanced materials ensures its continued importance in both research and industrial settings. As innovation drives demand for specialized chemicals, this compound is poised to remain a key player in the evolving landscape of functional materials.